Cas no 2229438-12-2 (2-(3-bromo-5-chlorophenyl)propanal)

• Product Name: 2-(3-bromo-5-chlorophenyl)propanal
• CAS No: 2229438-12-2
• MF: C₉H₈BrClO
• MW: 247.516221046448
• CID: 6327138
• PubChem ID: 123798701
• Update Time: 2025-06-09

2-(3-bromo-5-chlorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-chlorophenyl)propanal
• EN300-1921268
• 2229438-12-2

• Inchi： 1S/C9H8BrClO/c1-6(5-12)7-2-8(10)4-9(11)3-7/h2-6H,1H3
• InChI Key： GXSDHLHVRWYYKJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(C=O)C)Cl

Computed Properties

• Exact Mass: 245.94471g/mol
• Monoisotopic Mass: 245.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(3-bromo-5-chlorophenyl)propanal

Comprehensive Analysis of 2-(3-bromo-5-chlorophenyl)propanal (CAS No. 2229438-12-2): Properties, Applications, and Industry Trends

The chemical compound 2-(3-bromo-5-chlorophenyl)propanal (CAS No. 2229438-12-2) is a specialized organic intermediate gaining attention in pharmaceutical and agrochemical research. This bromo-chloro phenyl derivative exhibits unique reactivity due to its aldehyde functional group and halogen-substituted aromatic ring, making it valuable for cross-coupling reactions and molecular scaffolding in drug discovery.

Recent studies highlight the growing demand for halogenated aromatic aldehydes like 2-(3-bromo-5-chlorophenyl)propanal in developing small molecule therapeutics. Its CAS number 2229438-12-2 frequently appears in patent literature for kinase inhibitors and anti-inflammatory compounds, aligning with current industry focus on targeted therapies. The compound's electron-withdrawing substituents enhance its utility in Pd-catalyzed reactions, a hot topic in green chemistry discussions.

From a synthetic chemistry perspective, 2-(3-bromo-5-chlorophenyl)propanal offers distinct advantages in structure-activity relationship (SAR) studies. Researchers value its balanced lipophilicity profile (LogP ~2.8) and hydrogen bonding capacity, which contribute to improved bioavailability in lead optimization. These properties address frequent search queries about improving drug-like characteristics and molecular property prediction in AI-assisted drug design.

The compound's thermal stability (decomposition >200°C) and solubility characteristics make it suitable for diverse process chemistry applications. Analytical data shows characteristic NMR peaks at 9.8 ppm (aldehyde proton) and 4.5 ppm (methine proton), with mass spectrometry confirming the expected molecular ion peak at m/z 246/248 (Br isotope pattern). These spectral features are crucial for researchers investigating structural confirmation techniques.

Emerging applications of CAS 2229438-12-2 include its use in developing photoactive materials and organic electronics, responding to growing interest in sustainable technologies. The compound's conjugated system allows for potential applications in OLED intermediates, a subject frequently searched alongside advanced material synthesis. Recent publications demonstrate its utility in creating electron transport layers with improved efficiency.

Quality control protocols for 2-(3-bromo-5-chlorophenyl)propanal typically involve HPLC purity analysis (>98%) and residual solvent testing, addressing industry concerns about reproducibility in organic synthesis. The compound's storage stability under nitrogen atmosphere makes it suitable for long-term research projects, a practical consideration for many laboratory managers searching for stable building blocks.

Environmental considerations regarding brominated compounds have led to innovations in waste minimization strategies during the production of 2229438-12-2. Modern synthetic routes emphasize atom economy and catalytic recycling, aligning with the pharmaceutical industry's focus on green chemistry metrics. These developments respond to increasing searches about environmentally friendly synthesis and process intensification.

Future research directions for 2-(3-bromo-5-chlorophenyl)propanal may explore its potential in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs), two rapidly growing areas in medicinal chemistry. The compound's dual functionality (aldehyde and aryl halide) makes it particularly interesting for bifunctional linker applications, a topic generating significant discussion in recent drug discovery forums.

Supply chain considerations for CAS 2229438-12-2 reflect broader trends in specialty chemical sourcing. With increasing demand for custom synthesis services, suppliers are developing robust scale-up processes while maintaining strict quality standards. This addresses common search queries about reliable chemical suppliers and batch-to-batch consistency in research chemicals.

In analytical method development, 2-(3-bromo-5-chlorophenyl)propanal serves as a valuable reference standard for chromatographic calibration, particularly in methods analyzing halogenated aromatics. Its well-characterized UV absorption spectrum (λmax 280 nm) makes it useful for HPLC method validation, a frequent requirement in pharmaceutical quality control laboratories.

The scientific community continues to explore novel derivatives of 2-(3-bromo-5-chlorophenyl)propanal through structure-based drug design. Computational chemistry studies suggest potential for creating selective enzyme inhibitors by modifying its propanal side chain, answering frequent questions about rational drug design approaches. These investigations contribute to the growing body of knowledge about halogen bonding interactions in medicinal chemistry.